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Compound of Interest

Compound Name: AC915
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For Researchers, Scientists, and Drug Development Professionals

Introduction

The AC915 is a high-performance accelerometer designed for critical applications where
accurate and reliable vibration measurements are paramount. Proper mounting of this sensor is
the most critical factor in achieving accurate and repeatable data. An improper mounting
technique can significantly alter the frequency response of the accelerometer, leading to
erroneous readings and compromised experimental integrity.

This application note provides detailed protocols and best practices for mounting the AC915
accelerometer to ensure the highest quality data acquisition. Adherence to these guidelines will
minimize measurement uncertainty and maximize the reliability of your results in research,
development, and manufacturing environments.

Materials and Equipment

e AC915 Accelerometer

e Mounting Stud (1/4-28) or M6x1 Adapter Stud
e Torque Wrench

e Drill and Tap for 1/4-28 or M6x1 threads
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Spot-facing tool

Lint-free wipes

Surface Cleaning Agents (e.g., Isopropyl alcohol, acetone)

Coupling Fluid (e.g., Silicone grease, light oil, petroleum jelly)

Personal Protective Equipment (Safety glasses, gloves)

Quantitative Data Summary

For optimal performance, it is crucial to adhere to the manufacturer's specified mounting

parameters. The following table summarizes the key quantitative data for mounting the AC915

accelerometer.

Parameter Value Unit Notes
Insufficient torque can
lead to poor coupling,
Mounting Torque 2to5 ft. Ibs. while excessive
torque can damage
the sensor.[1][2]
2.7106.8 Nm
) Standard thread size
Mounting Thread 1/4-28
for the AC915.[1][2]
Compatible Adapter For use in metric
M6x1
Stud threaded holes.[2][3]
Case Material 316L Stainless Steel [1112]
Weight 3.2(91) 0z (grams) [11[2]

Experimental Protocols: Recommended Mounting

Procedure
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The following protocol outlines the best practices for stud mounting the AC915 accelerometer,

which is the recommended method for achieving the highest fidelity measurements.[4][5][6]

Surface Preparation

Proper surface preparation is fundamental to ensuring a solid mechanical connection between

the accelerometer and the test structure.

Select a Mounting Location: Choose a location on the test structure that is representative of
the vibration to be measured. The surface should be flat and smooth.

Machine the Mounting Surface: If the surface is not perfectly flat, use a spot-facing tool to
create a smooth, flat mounting surface with a diameter at least as large as the base of the
accelerometer. The surface finish should be 32 micro-inches or better.

Drill and Tap a Mounting Hole: Drill and tap a hole perpendicular to the mounting surface to
accommodate the 1/4-28 mounting stud or the M6x1 adapter stud. Ensure the tap class is 2.

Clean the Surfaces: Thoroughly clean the mounting surface and the base of the
accelerometer with a suitable cleaning agent like isopropyl alcohol to remove any grease, oil,
or other contaminants. Use a lint-free wipe to dry the surfaces.[4]

Accelerometer Installation

Inspect the Threads: Visually inspect the threads on the mounting stud, the mounting hole,
and the accelerometer for any damage or debris.

Apply a Coupling Fluid: Apply a thin, uniform layer of coupling fluid, such as silicone grease,
to the mounting surface.[6][7][8] This fluid fills any microscopic voids between the two
surfaces, improving the transmission of high-frequency vibrations.[7][9]

Install the Mounting Stud: Screw the mounting stud into the tapped hole on the test structure.

Mount the Accelerometer: Screw the AC915 accelerometer onto the mounting stud by hand
until it is snug.

Torque the Accelerometer: Using a calibrated torque wrench, tighten the accelerometer to
the manufacturer's specified torque of 2 to 5 ft. Ibs. (2.7 to 6.8 Nm).[1][2] This ensures a
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secure and repeatable connection.

Cable Connection and Routing

o Connect the Cable: Attach the appropriate cable to the 2-pin MIL-C-5015 connector on the
AC915.

e Secure the Cable: Secure the cable to the test structure a few inches from the accelerometer
to prevent the cable from whipping and introducing noise into the measurement.

Visualizations
Experimental Workflow for Mounting the AC915
Accelerometer
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt
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and industry. Email: info@benchchem.com
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